Cas no 342-55-2 (1-Bromo-2-fluoronaphthalene)

1-Bromo-2-fluoronaphthalene is a halogenated naphthalene derivative commonly used as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its key advantages include high reactivity due to the presence of both bromine and fluorine substituents, enabling selective functionalization in cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The electron-withdrawing fluorine atom enhances stability while directing further substitutions. This compound is valued for its versatility in constructing complex aromatic frameworks and its utility in material science applications. It is typically handled under inert conditions due to sensitivity to moisture and light. Purity and precise halogen positioning make it a reliable building block for advanced synthetic routes.
1-Bromo-2-fluoronaphthalene structure
1-Bromo-2-fluoronaphthalene structure
Product Name:1-Bromo-2-fluoronaphthalene
CAS No:342-55-2
MF:C10H6BrF
MW:225.057045459747
CID:1062678
PubChem ID:12343972
Update Time:2025-10-20

1-Bromo-2-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-fluoronaphthalene
    • fluorobromonapthalene
    • SCHEMBL3254994
    • Naphthalene, 1-bromo-2-fluoro-
    • DTXSID90492511
    • 1-Bromo-2-fluoro-naphthalene
    • Naphthalene, 1-bromo-2-fluoro
    • AVHQKZJSBJWEGU-UHFFFAOYSA-N
    • 342-55-2
    • DB-311920
    • Inchi: 1S/C10H6BrF/c11-10-8-4-2-1-3-7(8)5-6-9(10)12/h1-6H
    • InChI Key: AVHQKZJSBJWEGU-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=C2C=CC=CC2=1)F

Computed Properties

  • Exact Mass: 223.96368
  • Monoisotopic Mass: 223.96369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1-Bromo-2-fluoronaphthalene Security Information

1-Bromo-2-fluoronaphthalene Pricemore >>

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